4-acetamido-N-(2-(2-(benzylthio)acetamido)ethyl)benzamide

• IUPAC Name: 4-acetamido-N-[2-[(2-benzylsulfanylacetyl)amino]ethyl]benzamide
• InChI: InChI=1S/C20H23N3O3S/c1-15(24)23-18-9-7-17(8-10-18)20(26)22-12-11-21-19(25)14-27-13-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3,(H,21,25)(H,22,26)(H,23,24)
• InChI Key: TUVCOEUQKGPMHH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)CSCC2=CC=CC=C2
• Molecular Formula: C20H23N3O3S
• Molecular Weight: 385.5 g/mol

Description

4-acetamido-N-(2-(2-(benzylthio)acetamido)ethyl)benzamide, also known as BZT-AAA-NH2, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of benzamide and has shown promising results in various studies.

Mechanism of Action

Target of Action

Similar compounds have been found to target enzymes like dihydrofolate reductase (dhfr), which plays a crucial role in purine synthesis .

Mode of Action

It’s known that such compounds can cross cellular membranes due to their mesoionic nature, allowing them to interact strongly with biological targets .

Biochemical Pathways

Compounds with similar structures have been found to affect pathways related to dna replication and transcription .

Result of Action

Similar compounds have demonstrated anticancer activities in various in vitro and in vivo models .

Action Environment

It’s known that the mesoionic nature of such compounds allows them to cross cellular membranes, which could potentially be influenced by the cellular environment .

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-acetamido-N-(2-(2-(benzylthio)acetamido)ethyl)benzamide in lab experiments is its high affinity for dopamine transporters, which makes it a useful tool for studying the dopamine system. However, its use is limited by its potential toxicity and the need for careful dosing.

Future Directions

There are several potential future directions for the use of 4-acetamido-N-(2-(2-(benzylthio)acetamido)ethyl)benzamide in scientific research. One direction is the development of more selective dopamine transporter inhibitors that can be used to study specific aspects of the dopamine system. Another direction is the use of this compound in the development of new treatments for drug addiction and other dopamine-related disorders. Additionally, further research is needed to fully understand the potential risks and benefits of using this compound in scientific research.

Synthesis Methods

The synthesis of 4-acetamido-N-(2-(2-(benzylthio)acetamido)ethyl)benzamide involves a series of steps that include the reaction of benzyl mercaptan with ethyl chloroacetate, followed by the reaction of the resulting product with 4-aminobenzamide. The final product is obtained after acetylation of the amine group.

Scientific Research Applications

4-acetamido-N-(2-(2-(benzylthio)acetamido)ethyl)benzamide has been extensively studied for its potential use as a research tool in various scientific fields. It has been shown to have a high affinity for dopamine transporters, making it a useful tool for studying the dopamine system. It has also been used in studies related to drug addiction, Parkinson's disease, and depression.